(+/-)-4,5-Dihydro-3-(2-thienyl)-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C8H8N2O2S
• Molecular Weight: 196.23 g/mol
• IUPAC Name: 3-thiophen-2-yl-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C8H8N2O2S/c11-8(12)6-4-5(9-10-6)7-2-1-3-13-7/h1-3,6,10H,4H2,(H,11,12)
• InChI Key: JEGPFXWURSZSBB-UHFFFAOYSA-N
• Canonical SMILES: C1C(NN=C1C2=CC=CS2)C(=O)O

Description

(+/-)-4,5-Dihydro-3-(2-thienyl)-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C8H8N2O2S and its molecular weight is 196.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium hydroxide (3.3 g) is dissolved in 100 cc of methanol and 9.1 g of 4-(2-thienyl)-4-oxocrotonic acid is added. To the resulting solution is added 2 g of hydrazine and the solution is refluxed for 2 hours. The methanol is removed and the viscous residue dissolved in 80 cc of water. The solution is made strongly acid with 20% HCl and a precipitate forms. It is filtered and air-dried to yield 8.1 g of the title compound, melting point 163°-165° C., dec. After recrystallization from ethanol the compound is constant melting at 171°-173° C., dec.